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Compound of Interest

Compound Name: 4-Isopropylcyclohexanone

Cat. No.: B042220

An In-Depth Technical Guide to 4-
Isopropylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-1sopropylcyclohexanone (CAS No. 5432-85-9) is a versatile ketone that serves as a crucial
intermediate in various fields of chemical synthesis, most notably in the pharmaceutical and
fragrance industries.[1] Its unique molecular structure, featuring a cyclohexanone ring
functionalized with an isopropyl group, provides a valuable scaffold for the creation of complex
molecules. This technical guide provides a comprehensive overview of the physical, chemical,
and spectral properties of 4-isopropylcyclohexanone. It also details experimental protocols
for its synthesis, purification, and analysis, and illustrates its utility as a building block in the
development of therapeutic agents.

Chemical Identity and Descriptors

4-l1sopropylcyclohexanone is a colorless to pale yellow liquid.[2] It is identified by several
names and chemical identifiers, crucial for regulatory and research purposes.
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Identifier Value Citation

4-propan-2-ylcyclohexan-1-

IUPAC Name [31[4]
one

CAS Number 5432-85-9 [4]

Molecular Formula CoH160 [4]

Molecular Weight 140.22 g/mol [3]

FPKISACHVIIMRA-
InChl Key [4]
UHFFFAOYSA-N

SMILES CC(C)C1CCC(=0)CC1 [4]
4-(1-
Synonyms Methylethyl)cyclohexanone, 4-  [4]

Isopropylcyclohexan-1-one

Physical and Chemical Properties

The physicochemical properties of 4-isopropylcyclohexanone are essential for its handling,
storage, and application in chemical reactions.
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Property Value Unit Citation
Colorless to pale

Appearance . - (2]
yellow clear liquid

3 _ 214 - 214.5 (at 760

Boiling Point °C [5]
mmHgQ)

94 - 96 (at 17 mmHg) °C [2]

Melting Point 32.57 (estimate) °C [5]

Density 0.9175 (at 18 °C) g/cm3 [5]

Refractive Index 1.458 - [5]

Flash Point 80 °C [5]

Vapor Pressure 0.416 (at 25 °C, est.) mmHg [2]

Water Solubility 672.7 (at 25 °C, est.) mg/L [2]

Solubility

Soluble in alcohol;

Insoluble in water

[5]L6]

logP (o/w)

2.219 (est.)

[2]

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 4-
isopropylcyclohexanone.
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Spectroscopic Data Key Features Citation

Data available via Wiley-VCH
13C NMR GmbH [4]
mbH.

A prominent peak for the C=0
stretch is characteristic of

Infrared (IR) Spectrum ) [4]
ketones, typically around 1710

cm™1,

NIST library data available.
Mass Spectrometry (GC-MS) [4]
Top peaks (m/z): 69, 41, 43.

] Semi-standard non-polar:
Kovats Retention Index [4]
1182; Standard polar: 1571.

Experimental Protocols

Detailed methodologies are critical for the synthesis, purification, and analysis of 4-
isopropylcyclohexanone in a laboratory setting.

Synthesis: Oxidation of 4-Isopropylcyclohexanol

A common method for synthesizing cyclohexanones is the oxidation of the corresponding
alcohol. The following protocol is a representative procedure based on the oxidation of a similar
substrate, cyclohexanol, using pyridinium chlorochromate (PCC).[5]

Materials:

4-Isopropylcyclohexanol

Pyridinium chlorochromate (PCC)

Silica Gel

Anhydrous Dichloromethane (CH2Cl2)

Diethyl ether
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e Anhydrous Magnesium Sulfate (MgSOa)
¢ Round-bottom flask, magnetic stirrer, filtration apparatus
Procedure:

o Preparation of Reagent: Grind PCC with an equivalent weight of silica gel until a fine, free-
flowing, orange powder is obtained. This improves the ease of work-up by adsorbing the
chromium byproducts.[5]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
isopropylcyclohexanol (1.0 eq) in anhydrous dichloromethane.

o Oxidation: Add the PCC-silica gel mixture (approx. 1.5 eq of PCC) to the solution. Stir the
resulting suspension at room temperature.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting alcohol is consumed.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a
pad of silica gel to remove the chromium salts.

 Purification: Wash the filtrate with saturated sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude 4-isopropylcyclohexanone. Further purification
can be achieved by fractional distillation.

Purification: Fractional Distillation

Fractional distillation is effective for purifying 4-isopropylcyclohexanone, especially for
separating it from any remaining starting material or byproducts with different boiling points.[2]

[3]
Apparatus:
e Round-bottom flask, heating mantle, stir bar

» Fractionating column (e.g., Vigreux)
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« Distillation head with thermometer
o Condenser

e Receiving flask

Procedure:

e Setup: Assemble the fractional distillation apparatus. Ensure the thermometer bulb is
positioned just below the side arm leading to the condenser to accurately measure the vapor
temperature.[2]

« Distillation: Place the crude 4-isopropylcyclohexanone in the distillation flask with a stir
bar. Heat the flask gently.

o Fraction Collection: As the mixture heats, a ring of condensate will rise through the
fractionating column. The rise should be gradual to ensure good separation.[2] Collect the
fraction that distills at a constant temperature corresponding to the boiling point of 4-
isopropylcyclohexanone (e.g., 94-96 °C at 17 mmHQg).[2]

o Completion: Stop the distillation before the flask goes to dryness to prevent the formation of
potentially explosive peroxides.

Analytical Characterization

GC-MS is a powerful technique for assessing the purity and confirming the identity of 4-
isopropylcyclohexanone.

Protocol Outline:

o Sample Preparation: Prepare a dilute solution of the purified product (e.g., 10 pg/mL) in a
volatile solvent like dichloromethane or hexane.[3]

e Instrumentation:

o Column: A non-polar capillary column (e.g., DB-5 or equivalent, 30 m x 0.25 mm I.D., 0.25
pum film thickness) is suitable.[7]
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o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

o Oven Program: A typical temperature program would start at a low temperature (e.g., 50-
60 °C), hold for a few minutes, and then ramp at a controlled rate (e.g., 10 °C/min) to a
final temperature (e.g., 250-280 °C).[7][8]

o Injector and Detector: Set injector and detector temperatures appropriately (e.g., 250 °C
and 280 °C, respectively).[7]

e Analysis: Inject a small volume (e.g., 1 pL) of the sample. Identify the compound by its
retention time and comparison of its mass spectrum with a reference library (e.g., NIST).[4]

[7]
NMR spectroscopy is used for detailed structural confirmation.
Sample Preparation:

» Dissolution: Dissolve 5-25 mg of the sample in approximately 0.7 mL of a deuterated solvent
(e.g., CDCIs) in a clean vial.[2][9]

« Filtration: To ensure high-resolution spectra, filter the solution through a small plug of cotton
or glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any
particulate matter.[5]

» Referencing: Tetramethylsilane (TMS) is typically used as an internal standard for chemical
shift referencing.[9]

Applications in Drug Development

4-1sopropylcyclohexanone is a key building block for synthesizing compounds with significant
therapeutic potential. Its ketone functionality allows for a variety of chemical transformations,
making it a valuable precursor for creating diverse molecular scaffolds.

e Glucagon Receptor Antagonists: It is used in the preparation of beta-alanine derivatives that
act as orally available glucagon receptor antagonists, which are investigated for the
treatment of type 2 diabetes.[6][10]
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» Nociceptin Receptor Ligands: The compound serves as a starting material in the synthesis of
dihydroindol-2-ones, which have been developed as agonist and antagonist ligands for the

nociceptin receptor, a target for pain and other neurological disorders.[7]

Visualizations

The following diagrams illustrate key workflows and relationships involving 4-
isopropylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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